Cas no 1040657-77-9 (2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 1040657-77-9
• MF: C₁₈H₁₅FN₂O₂S
• MW: 342.387306451797
• CID: 5384035
• Update Time: 2025-11-01

2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• 2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C18H15FN2O2S/c1-12-2-8-15(9-3-12)21-17(22)11-24-18-20-10-16(23-18)13-4-6-14(19)7-5-13/h2-10H,11H2,1H3,(H,21,22)
• InChI Key： LMTMBIUQNWTEBS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1=NC=C(C2=CC=C(F)C=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Introduction to Compound CAS No. 1040657-77-9: 2-{[5-(4-Fluorophenyl)-1,3-Oxazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

The compound with CAS No. 1040657-77-9, known as 2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery and development, particularly in the context of targeting specific biological pathways and molecular mechanisms.

The chemical structure of this compound is characterized by the presence of a 1,3-oxazole ring, which is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. The oxazole ring is further substituted with a 4-fluorophenyl group at the 5-position, introducing electron-withdrawing effects that can influence the compound's reactivity and bioavailability. Additionally, the molecule features a sulfanyl group (-S-), which acts as a versatile functional group capable of participating in various chemical reactions and interactions within biological systems.

One of the most notable aspects of this compound is its acetamide moiety, which is attached to the sulfanyl group. The acetamide group contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications. Recent research has explored the potential of this compound in modulating key enzymes involved in inflammatory processes, suggesting its role in anti-inflammatory drug development.

The synthesis of this compound involves a series of well-defined organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound can be produced efficiently for further studies. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

In terms of pharmacological activity, this compound has demonstrated significant potential in inhibiting specific enzymes associated with neurodegenerative diseases. For instance, studies have shown that it can effectively inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is linked to Alzheimer's disease. This inhibition suggests that the compound could serve as a lead molecule for developing treatments targeting cognitive disorders.

Moreover, the bioavailability and metabolism of this compound have been extensively studied using in vitro and in vivo models. Results indicate that the compound exhibits moderate absorption rates and undergoes phase II metabolism involving glucuronidation pathways. These findings are crucial for understanding its pharmacokinetics and optimizing its formulation for therapeutic use.

The application of this compound extends beyond pharmacology into materials science and catalysis. Its unique electronic properties make it a potential candidate for designing novel catalysts or functional materials. Researchers are currently exploring its use in enhancing the efficiency of organic reactions under mild conditions.

In conclusion, the compound with CAS No. 1040657-77-9 represents a significant advancement in organic chemistry and drug discovery. Its distinctive structure, coupled with promising biological activities, positions it as a valuable tool for addressing unmet medical needs and advancing scientific research across multiple disciplines.